Ochratoxin C-[d5]
Ochratoxin C-[d5]
Brand Name:
Vulcanchem
CAS No.:
1356840-94-2
VCID:
VC0117676
InChI:
InChI=1S/C22H22ClNO6/c1-3-29-21(27)17(10-13-7-5-4-6-8-13)24-20(26)15-11-16(23)14-9-12(2)30-22(28)18(14)19(15)25/h4-8,11-12,17,25H,3,9-10H2,1-2H3,(H,24,26)/t12-,17-/m0/s1
SMILES:
CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2=CC(=C3CC(OC(=O)C3=C2O)C)Cl
Molecular Formula:
C22H22ClNO6
Molecular Weight:
436.9
Ochratoxin C-[d5]
CAS No.: 1356840-94-2
Cat. No.: VC0117676
Molecular Formula: C22H22ClNO6
Molecular Weight: 436.9
* For research use only. Not for human or veterinary use.
![Ochratoxin C-[d5] - 1356840-94-2](/images/no_structure.jpg)
Specification
| CAS No. | 1356840-94-2 |
|---|---|
| Molecular Formula | C22H22ClNO6 |
| Molecular Weight | 436.9 |
| IUPAC Name | ethyl (2S)-2-[[(3S)-5-chloro-8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carbonyl]amino]-3-phenylpropanoate |
| Standard InChI | InChI=1S/C22H22ClNO6/c1-3-29-21(27)17(10-13-7-5-4-6-8-13)24-20(26)15-11-16(23)14-9-12(2)30-22(28)18(14)19(15)25/h4-8,11-12,17,25H,3,9-10H2,1-2H3,(H,24,26)/t12-,17-/m0/s1 |
| Standard InChI Key | BPZZWRPHVVDAPT-ACKYJMHYSA-N |
| SMILES | CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2=CC(=C3CC(OC(=O)C3=C2O)C)Cl |
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